Cas no 2034253-83-1 (6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline)

• Product Name: 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline
• CAS No: 2034253-83-1
• MF: C₁₉H₂₃N₃O
• MW: 309.405424356461
• CID: 5348156
• Update Time: 2025-05-26

6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• (6-methyl-3,4-dihydroquinolin-1(2H)-yl)(2-methyl-4,5,6,7-tetrahydro-1H-benzo[d]imidazol-5-yl)methanone
• (6-methyl-3,4-dihydro-2H-quinolin-1-yl)-(2-methyl-4,5,6,7-tetrahydro-3H-benzimidazol-5-yl)methanone
• 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C19H23N3O/c1-12-5-8-18-14(10-12)4-3-9-22(18)19(23)15-6-7-16-17(11-15)21-13(2)20-16/h5,8,10,15H,3-4,6-7,9,11H2,1-2H3,(H,20,21)
• InChI Key： BXWKLGALIFRHBC-UHFFFAOYSA-N
• SMILES： O=C(C1CC2=C(CC1)N=C(C)N2)N1C2C=CC(C)=CC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 454
• XLogP3: 3
• Topological Polar Surface Area: 49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline

Introduction to 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline (CAS No. 2034253-83-1)

6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline (CAS No. 2034253-83-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a tetrahydroquinoline core linked to a 1H-1,3-benzodiazole moiety through a carbonyl group, with additional methyl substitutions that contribute to its pharmacological properties.

The tetrahydroquinoline scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. It has been extensively studied for its potential in treating neurological disorders, cancer, and inflammatory diseases. The 1H-1,3-benzodiazole moiety, on the other hand, is a versatile pharmacophore with a wide range of biological activities, including anxiolytic, anticonvulsant, and muscle relaxant effects. The combination of these two scaffolds in 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline creates a compound with unique properties that warrant further investigation.

Recent studies have highlighted the potential of 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1,2,3,4-tetrahydroquinoline has also demonstrated significant neuroprotective effects. Studies conducted in animal models have shown that it can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of oxidative stress and the inhibition of neuroinflammatory pathways.

The pharmacokinetic profile of 6-methyl-1-(2-methyl-4,5,6,7-tetrahydro-1H-1,3-benzodiazole-5-carbonyl)-1，2，3，4-tetrahydroquinoline has also been extensively studied. Research indicates that it has good oral bioavailability and favorable metabolic stability. These properties make it an attractive candidate for further development as an oral therapeutic agent. However, further preclinical studies are needed to fully understand its safety and efficacy profiles before advancing to clinical trials.

One of the key challenges in the development of 6-methyl-1-(2-methyl-4，5，6，7-tetrahydro-1H-1，3-benzodiazole-5-carbonyl)-1，2，3，4-tetrahydroquinoline is optimizing its selectivity and potency for specific biological targets. Current efforts are focused on structure-based drug design to enhance its binding affinity and reduce off-target effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to guide these optimization efforts.

In conclusion, 6-methyl-1-(2-methyl-4，5，6，7-tetrahydro-1H-1，3-benzodiazole - 5 - carbonyl) - 1 , 2 , 3 , 4 - tetrahydroquinoline (CAS No. 2034253 - 83 - ）is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As more studies are conducted and new insights are gained into its mechanisms of action, 6 - methyl - 1 - ( 2 - methyl - 4 , 5 , 6 , 7 - tetrahydro - 1 H - ）are likely to uncover even more exciting possibilities for this intriguing molecule.